Cas no 908590-74-9 (1,3-Benzenediamine, N1,N3-diethyl-2-nitro-)

1,3-Benzenediamine, N1,N3-diethyl-2-nitro- structure
908590-74-9 structure
Product Name:1,3-Benzenediamine, N1,N3-diethyl-2-nitro-
CAS No:908590-74-9
MF:C10H15N3O2
MW:209.245002031326
CID:797968
Update Time:2024-02-02

1,3-Benzenediamine, N1,N3-diethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, N1,N3-diethyl-2-nitro-
    • 1,3-Benzenediamine, N1,N3-diethyl-2-nitro-
    • Inchi: 1S/C10H15N3O2/c1-3-11-8-6-5-7-9(12-4-2)10(8)13(14)15/h5-7,11-12H,3-4H2,1-2H3
    • InChI Key: HWLIJCPKRLCVPW-UHFFFAOYSA-N
    • SMILES: C1(NCC)=CC=CC(NCC)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 209.116
  • Monoisotopic Mass: 209.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9A^2
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